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Official Residue Definitions for Enforcement

For enforcement and compliance of Maximum Residue Limits (MRLs), the residue definition includes the

parent compound and specific, toxicologically relevant metabolites.

Regulatory Authority Residue Definition for Enforcement (All Commodities)

Health Canada [1] S-methyl 1,2,3-benzothiadiazole-7-carbothioate (ASM), including the
metabolite 1,2,3-benzothiadiazole-7-carboxylic acid (acibenzolar acid).

European Food Safety
Authority (EFSA) [2]

Sum of acibenzolar-S-methyl and acibenzolar acid (free and conjugated),
expressed as acibenzolar-S-methyl.

Key Implication for Analysis: Your analytical methods must be able to quantify the sum of ASM and

acibenzolar acid, expressed as ASM equivalents [2].

Analytical Methodology & Protocol

Sufficiently validated analytical methods are available to quantify residues according to the

enforcement residue definition in the crops assessed... The methods enable quantification of residues at
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or above 0.01 mg/kg in the crops assessed (LOQ) [2].

Parameter Specification

Target Analytes Acibenzolar-S-methyl (parent) and Acibenzolar acid (metabolite) [2].

Final Quantification Expressed as the sum of Acibenzolar-S-methyl equivalents [2].

Limit of Quantification (LOQ) 0.01 mg/kg for the tested crops [2].

Troubleshooting Common Experimental Issues

Issue 1: Inconsistent or weak induced resistance response in distal leaves.

Potential Cause: The systemic acquired resistance (SAR) signal activated by ASM is transient.
Solution: Optimize application timing. Research shows that suppression of pathogen infection in

distal, untreated leaves was significant when plants were challenged 1 day after ASM application,
but the effect was no longer detectable at 3 days post-application [3]. Ensure your challenge

inoculations are timed appropriately to coincide with the peak of the systemic signal.

Issue 2: Uncertainty whether the residue definition should include other metabolites.

Potential Cause: The metabolite 4-OH acibenzolar acid is a known compound for which a definitive

conclusion on its inclusion in the risk assessment residue definition has not been reached for all crop
groups due to data gaps on its general toxicity [2].

Solution: For enforcement purposes, adhere to the established definitions from regulators like
Canada and the EFSA, which currently do not include 4-OH acibenzolar acid. For a comprehensive

risk assessment, especially for leafy crops and pulses/oilseeds, be aware of this data gap and the
potential for this metabolite to be present in significant levels [2].

Issue 3: Poor disease control in field experiments despite laboratory success.

Potential Cause: The effectiveness of ASM is strictly protective and does not cure existing infections.

Its performance can also vary between plant genotypes [4].
Solution:

Apply ASM preventively, before pathogen challenge [5].
Validate the efficacy of your ASM treatment protocol on the specific crop cultivar you are using

[4].
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Consider that ASM induces defense at an energetic cost to the plant; under low-disease

pressure, this may impact growth, and under high-disease pressure, control may be incomplete
compared to direct fungicides [4].

Key Regulatory & Scientific Considerations

Metabolic Pathway in Plants: ASM is a propesticide. Its active form is the carboxylic acid metabolite
(acibenzolar acid), which is produced in the plant and is responsible for activating the SAR pathway

[6] [7].
Toxicological Reference Values: The toxicological profile was assessed by EFSA as sufficient to

derive an Acceptable Daily Intake (ADI) of 0.03 mg/kg body weight per day and an Acute
Reference Dose (ARfD) of 0.03 mg/kg body weight. The metabolite acibenzolar acid is considered

of similar toxicity to the parent ASM [2].
Resistance Management: ASM is classified as a Group P01 fungicide (FRAC). It does not directly

target the pathogen and has a very low risk of resistance development. It can be a valuable tool in
resistance management strategies to reduce selection pressure on single-site fungicides [6] [5].

Experimental Workflow for ASM Residue Analysis

The following diagram maps the logical workflow for planning and troubleshooting an experiment involving

ASM residue analysis.
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Pre-Experimental Setup

Experimental Execution & Analysis

Troubleshooting Common Issues

Start: Plan ASM Residue Experiment

Define Crop Commodity Group

Confirm Regulatory Residue
Definition for Enforcement

Validate Analytical Method
for ASM + Acibenzolar Acid (LOQ=0.01mg/kg)

Apply ASM
(Note: Protective use only)

Sample Tissues

Extract & Analyze Residues

Quantify as Sum of
ASM Equivalents

Weak Systemic Effect? Unexpected Metabolite
or Data? Poor Field Efficacy?

Solution: Ensure challenge inoculation
at 1 day post-application

Solution: Be aware of 4-OH acibenzolar acid.
It is not in enforcement definition.

Solution: Apply preventively.
Confirm cultivar sensitivity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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